- A Bifunctional Copper Catalyst Enables Ester Reduction with H2: Expanding the Reactivity Space of Nucleophilic Copper Hydrides, Journal of the American Chemical Society, 2021, 143(40), 16865-16873
Cas no 91271-65-7 ([4-(morpholinomethyl)phenyl]methanol)
91271-65-7 structure
Product Name:[4-(morpholinomethyl)phenyl]methanol
CAS No:91271-65-7
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD04974050
CID:799517
PubChem ID:2795499
Update Time:2024-10-26
[4-(morpholinomethyl)phenyl]methanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-(4-morpholinylmethyl)-
- (4-(MORPHOLINOMETHYL)PHENYL)METHANOL
- [4-(morpholin-4-ylmethyl)phenyl]methanol
- [4-(Morpholinomethyl)phenyl]methanol
- (4-morpholin-4-ylmethyl phenyl)methanol
- (4-morpholino-4-ylmethylphenyl)methanol
- N-(4-hydroxymethylbenzyl)morpholine
- ZLE0063
- 4-(4-Morpholinylmethyl)benzenemethanol (ACI)
- 4-((Morpholin-4-yl)methyl)benzyl alcohol
- [4-[(Morpholin-4-yl)methyl]phenyl]methanol
- AS-62825
- 91271-65-7
- DTXSID50383719
- (4-Morpholin-4-ylmethyl-phenyl)-methanol
- J-502758
- SDCCGMLS-0066079.P001
- TQR0095
- MFCD04974050
- SCHEMBL171776
- MWVQMAWLNHACQK-UHFFFAOYSA-N
- W16137
- EN300-254934
- CS-M1407
- AKOS000320955
- (4-morpholin-4-ylmethyl phenyl) methanol
- {4-[(morpholin-4-yl)methyl]phenyl}methanol
- [4-(morpholinomethyl)phenyl]methanol
-
- MDL: MFCD04974050
- Inchi: 1S/C12H17NO2/c14-10-12-3-1-11(2-4-12)9-13-5-7-15-8-6-13/h1-4,14H,5-10H2
- InChI Key: MWVQMAWLNHACQK-UHFFFAOYSA-N
- SMILES: OCC1C=CC(CN2CCOCC2)=CC=1
Computed Properties
- Exact Mass: 207.12600
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- Density: 1.147
- Melting Point: 94℃
- Boiling Point: 337.3°Cat760mmHg
- Flash Point: 157.8°C
- Refractive Index: 1.569
- PSA: 32.70000
- LogP: 0.94900
[4-(morpholinomethyl)phenyl]methanol Security Information
- Safety Instruction: S26-S36/37/39-S45
-
Hazardous Material Identification:
- Risk Phrases:R34
[4-(morpholinomethyl)phenyl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-M1407-100mg |
(4-(morpholinomethyl)phenyl)methanol |
91271-65-7 | 100mg |
$138.0 | 2022-04-26 | ||
| ChemScence | CS-M1407-500mg |
(4-(morpholinomethyl)phenyl)methanol |
91271-65-7 | 500mg |
$172.0 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M12680-1g |
(4-(Morpholinomethyl)phenyl)methanol |
91271-65-7 | 1g |
¥2132.0 | 2021-09-08 | ||
| abcr | AB223765-1 g |
[4-(Morpholinomethyl)phenyl]methanol; 95% |
91271-65-7 | 1 g |
€221.00 | 2023-07-20 | ||
| eNovation Chemicals LLC | D123981-100g |
[4-(MORPHOLINOMETHYL)PHENYL]METHANOL |
91271-65-7 | 95% | 100g |
$3950 | 2024-08-03 | |
| Chemenu | CM529270-1g |
(4-(Morpholinomethyl)phenyl)methanol |
91271-65-7 | 98% | 1g |
$116 | 2022-09-29 | |
| Chemenu | CM529270-5g |
(4-(Morpholinomethyl)phenyl)methanol |
91271-65-7 | 98% | 5g |
$352 | 2022-09-29 | |
| eNovation Chemicals LLC | Y1228290-5g |
(4-(Morpholinomethyl)phenyl)methanol |
91271-65-7 | 95% | 5g |
$500 | 2024-06-03 | |
| ChemScence | CS-M1407-250mg |
(4-(morpholinomethyl)phenyl)methanol |
91271-65-7 | 250mg |
$154.0 | 2022-04-26 | ||
| ChemScence | CS-M1407-1g |
(4-(morpholinomethyl)phenyl)methanol |
91271-65-7 | 1g |
$189.0 | 2022-04-26 |
[4-(morpholinomethyl)phenyl]methanol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Chloro[1,3-dihydro-1-[2-[methyl[[(1-methylethyl)amino][(1-methylethyl)imino]meth… Solvents: 1,4-Dioxane ; 5 min, 40 °C
1.2 Reagents: Hydrogen , 15-Crown-5 Solvents: 1,4-Dioxane ; rt; 24 h, 100 bar, 60 °C
1.2 Reagents: Hydrogen , 15-Crown-5 Solvents: 1,4-Dioxane ; rt; 24 h, 100 bar, 60 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 2 h, rt; rt → 0 °C
1.2 Reagents: Water ; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 10 min, 0 °C
1.2 Reagents: Water ; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 10 min, 0 °C
Reference
- 3,4-Dihydro-1,3,5-triazin-2(1H)-ones as the First Dual BACE-1/GSK-3β Fragment Hits against Alzheimer's Disease, ACS Chemical Neuroscience, 2015, 6(10), 1665-1682
[4-(morpholinomethyl)phenyl]methanol Raw materials
[4-(morpholinomethyl)phenyl]methanol Preparation Products
[4-(morpholinomethyl)phenyl]methanol Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
91271-65-7 ([4-(morpholinomethyl)phenyl]methanol) Related Products
- 91271-63-5((2-(Morpholinomethyl)phenyl)methanol)
- 10316-00-4(4-Benzylmorpholine)
- 64038-54-6(Morpholinium,4,4'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI))
- 101831-45-2(Morpholinium,4,4'-[1,4-phenylenebis(methylene)]bis[4-ethyl-, dibromide (9CI))
- 85395-24-0(Benzenemethanaminium, N,N-dimethyl-N-[2-(phenylmethoxy)ethyl]-, chloride (1:1))
- 91563-82-5(2-(4-Morpholinylmethyl)phenylmethanol Hydrochloride)
- 91271-64-6(3-(morpholinomethyl)phenylmethanol)
- 91271-84-0(1-{4-[(morpholin-4-yl)methyl]phenyl}methanamine)
- 91271-83-9(1-{3-[(morpholin-4-yl)methyl]phenyl}methanamine)
- 857283-92-2(Benzenemethanamine,N-methyl-3-(4-morpholinylmethyl)-)
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